3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 3-(2-hydroxyphenyl)-2-phenyl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C19H16N2O2/c22-16-11-5-4-9-14(16)19-18-15(10-6-12-17(18)23)20-21(19)13-7-2-1-3-8-13/h1-5,7-9,11,22H,6,10,12H2
• InChI Key: SDPHUFNYQYHFJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN(C(=C2C(=O)C1)C3=CC=CC=C3O)C4=CC=CC=C4
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one, also known as HPI-4, is a small molecule that has been found to possess potential therapeutic properties. HPI-4 has been the subject of scientific research due to its ability to target specific biological pathways and its potential use in the treatment of various diseases.

Mechanism of Action

3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one works by targeting specific biological pathways in cells. Specifically, 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has been found to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has been found to have a number of biochemical and physiological effects. Studies have shown that 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one can inhibit the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has been found to possess anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments is its ability to target specific biological pathways. This allows researchers to study the effects of 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one on specific cellular processes. However, one limitation of using 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of future directions for research on 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one. One area of interest is the potential use of 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one in the treatment of cancer. Studies have shown that 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has the ability to inhibit the growth of cancer cells, and further research is needed to determine its potential as a cancer treatment. Additionally, research is needed to determine the safety and efficacy of 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one in humans.

Scientific Research Applications

3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has been the subject of extensive scientific research due to its potential therapeutic properties. Studies have shown that 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has the ability to inhibit the growth of cancer cells by targeting specific biological pathways. Additionally, 3-(2-hydroxyphenyl)-2-phenyl-2,5,6,7-tetrahydro-4H-indazol-4-one has been found to possess anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.